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Compound of Interest

Compound Name: Quinoline-6-sulfonic acid

Cat. No.: B189126

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline-6-sulfonic acid, identified by the CAS number 65433-95-6, is a key heterocyclic
aromatic organic compound. As a derivative of quinoline, it serves as a versatile building block
in medicinal chemistry and materials science.[1] The quinoline scaffold itself is a privileged
structure, forming the core of numerous pharmacologically active compounds, including those
with anticancer, antimalarial, and antibacterial properties.[1][2][3] The introduction of a sulfonic
acid group at the 6-position enhances the molecule's reactivity and polarity, making it a
valuable intermediate for the synthesis of more complex molecules, particularly in the
development of novel therapeutics such as kinase inhibitors.[4][5] This guide provides a
comprehensive overview of its chemical properties, synthesis, applications, and safety
protocols.

Chemical Structure

The structure of quinoline-6-sulfonic acid consists of a quinoline ring system with a sulfonic
acid group (-SOsH) attached to the carbon at the 6th position.

Canonical SMILES: O=S(=0)(0)C1=CC=C2N=CC=CC2=C1
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Physicochemical and Identification Data

The fundamental properties and identifiers of quinoline-6-sulfonic acid are summarized in the
table below for easy reference.

Property Value

CAS Number 65433-95-6

Molecular Formula CoH7NO3S

Molecular Weight 209.22 g/mol

IUPAC Name quinoline-6-sulfonic acid

6-Quinolinesulfonic acid, Quinoline-6-sulphonic

Synonyms ]
acid
Appearance Solid (form may vary)
Purity Typically available in purities of 95+%

Synthesis and Manufacturing Process

The primary route for the synthesis of quinoline sulfonic acids is through the electrophilic
sulfonation of quinoline. This reaction is typically carried out under vigorous conditions using a
strong sulfonating agent, such as fuming sulfuric acid (oleum).[6] It is important to note that the
direct sulfonation of quinoline often results in a mixture of isomers, with the 5-sulfonic acid and
8-sulfonic acid derivatives being common products.[6] The formation of quinoline-6-sulfonic
acid is also possible, but its isolation may require specific reaction conditions or advanced
separation techniques.
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General Synthesis of Quinoline Sulfonic Acids
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General Synthesis of Quinoline Sulfonic Acids

Experimental Protocol: General Sulfonation of Quinoline

The following is a general protocol for the sulfonation of quinoline. Researchers should be
aware that this procedure will likely yield a mixture of isomers, and subsequent purification will
be necessary to isolate quinoline-6-sulfonic acid.

Materials:
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Quinoline

Fuming sulfuric acid (oleum)

Water

Sodium hydroxide (for neutralization)

Appropriate glassware and safety equipment
Procedure:

 In aflask equipped with a reflux condenser and stirrer, cautiously add quinoline to fuming
sulfuric acid. The reaction is exothermic and should be controlled.

o Heat the mixture to a high temperature (e.g., 220°C) and maintain for several hours.[6]
 After the reaction is complete, cool the mixture to room temperature.
» Carefully pour the reaction mixture into cold water or onto ice with vigorous stirring.

e The product may precipitate upon dilution. Neutralize the solution with a base like sodium
hydroxide to facilitate precipitation if necessary.

e Filter the crude product and wash with cold water.

e The resulting solid is a mixture of quinoline sulfonic acid isomers.

Isomer Separation

Due to the formation of multiple positional isomers during sulfonation, separation is a critical
step. Advanced chromatographic techniques such as pH-zone-refining counter-current
chromatography have been shown to be effective in separating polysulfonated quinoline
derivatives.[7] This method allows for the isolation of specific isomers with high purity.[7]

Applications in Research and Drug Development

Quinoline-6-sulfonic acid is a valuable intermediate in the synthesis of various functional
molecules. The sulfonic acid group can be readily converted into other functional groups, such
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as sulfonyl chlorides and sulfonamides, which are key components in many pharmaceutical

compounds.[6]

» Kinase Inhibitors: Quinoline-based molecules are prominent as kinase inhibitors in cancer
therapy.[4][5][8] The quinoline scaffold can effectively bind to the ATP-binding site of kinases,
and derivatives of quinoline-6-sulfonic acid can be synthesized to target specific kinases
involved in cancer signaling pathways.[5][8]

e Anticancer Agents: Quinoline sulfonamides have been investigated as inhibitors of carbonic
anhydrase IX, an enzyme associated with hypoxic tumors.[9]

» Antimicrobial and Anti-inflammatory Agents: The quinoline nucleus is a core component of
many antimicrobial and anti-inflammatory drugs.[2] Quinoline-6-sulfonic acid serves as a
starting material for the synthesis of novel derivatives with potential therapeutic effects in
these areas.

» Materials Science: The rigid and planar structure of the quinoline ring makes its derivatives
suitable for applications in materials science, such as in the development of dyes and
fluorescent probes.[10]
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Derivatization of Quinoline-6-sulfonic acid for Drug Discovery
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Derivatization of Quinoline-6-sulfonic acid

Safety and Handling

Quinoline-6-sulfonic acid is classified as a hazardous substance and must be handled with

appropriate safety precautions.
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GHS Hazard Classification:
o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)

o Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (May
cause respiratory irritation)

The following table summarizes the precautionary statements for handling quinoline-6-
sulfonic acid.
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Category

P-Statement

Precaution

Prevention

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P264

Wash face, hands, and any
exposed skin thoroughly after

handling.

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

Response

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

P310

Immediately call a POISON
CENTER or doctor/physician.

Storage

P405

Store locked up.

P403+P233

Store in a well-ventilated
place. Keep container tightly

closed.
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Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Conclusion

Quinoline-6-sulfonic acid is a significant chemical intermediate with broad applications,
particularly in the field of drug discovery. Its synthesis via the sulfonation of quinoline presents
challenges in isomer separation, which can be overcome with modern chromatographic
techniques. The ability to derivatize the sulfonic acid group into sulfonamides and other
functionalities makes it a valuable precursor for the development of novel therapeutics
targeting a range of diseases. Proper safety and handling procedures are essential when
working with this corrosive and irritant compound. This guide provides a foundational
understanding for researchers and professionals working with quinoline-6-sulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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